Cas no 5471-46-5 (1,2,4-Triazin-3(2H)-one,5,6-bis(4-methoxyphenyl)-)

• Product Name: 1,2,4-Triazin-3(2H)-one,5,6-bis(4-methoxyphenyl)-
• CAS No: 5471-46-5
• MF: C₁₇H₁₅N₃O₃
• MW: 309.319303750992
• MDL: MFCD18428943
• CID: 373307
• PubChem ID: 231098
• Update Time: 2025-10-30

1,2,4-Triazin-3(2H)-one,5,6-bis(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-3(2H)-one,5,6-bis(4-methoxyphenyl)-
• 5,6-bis-(4-methoxy-phenyl)-2H-[1,2,4]triazin-3-one
• 5,6-bis(4-methoxyphenyl)-2H-1,2,4-triazin-3-one
• 3-Hydroxy-5,6-di-p-methoxyphenyl-1,2,4-triazin
• 5,6-bis(4-methoxyphenyl)-1,2,4-triazin-3-ol
• NDTQIXGIWFMLRG-UHFFFAOYSA-N
• AKOS037646225
• AS-67450
• W15604
• DTXSID40282585
• 3-hydroxy-5,6-bis(4-methoxyphenyl)-1,2,4-triazine
• SCHEMBL1305249
• bis(4-methoxyphenyl)-1,2,4-triazin-3-ol
• NSC26670
• NSC-26670
• 5,6-bis-(4-methoxyphenyl)-1,2,4-triazin-3-one
• 5471-46-5
• 5,6-bis(4-methoxyphenyl)-1,2,4-triazin-3(2h)-one
• DB-349724

• MDL： MFCD18428943
• Inchi： 1S/C17H15N3O3/c1-22-13-7-3-11(4-8-13)15-16(19-20-17(21)18-15)12-5-9-14(23-2)10-6-12/h3-10H,1-2H3,(H,18,20,21)
• InChI Key： NDTQIXGIWFMLRG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C(C2C=CC(=CC=2)OC)=NC(NN=1)=O

Computed Properties

• Exact Mass: 309.11100
• Monoisotopic Mass: 309.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 532°C at 760 mmHg
• Flash Point: 275.5°C
• Refractive Index: 1.621
• PSA: 77.10000
• LogP: 2.51610

Additional information on 1,2,4-Triazin-3(2H)-one,5,6-bis(4-methoxyphenyl)-

1,2,4-Triazin-3(2H)-one,5,6-bis(4-methoxyphenyl)- (CAS No. 5471-46-5): A Comprehensive Overview

1,2,4-Triazin-3(2H)-one,5,6-bis(4-methoxyphenyl)-, commonly referred to by its CAS number 5471-46-5, is a heterocyclic compound with significant applications in various fields of organic chemistry. This compound belongs to the class of triazines, which are six-membered rings containing three nitrogen atoms. The presence of the 1,2,4-triazin-3(2H)-one skeleton imparts unique chemical properties, making it a valuable molecule in both academic research and industrial applications.

The structure of 1,2,4-Triazin-3(2H)-one is characterized by a triazine ring fused with a ketone group at position 3. The substituents at positions 5 and 6 are two 4-methoxyphenyl groups, which contribute to the compound's stability and reactivity. The methoxy group (-OCH₃) attached to the phenyl rings plays a crucial role in modulating the electronic properties of the molecule. This makes 5,6-bis(4-methoxyphenyl)- an ideal candidate for various synthetic transformations.

Recent studies have highlighted the importance of triazines in medicinal chemistry. For instance, researchers have explored the potential of CAS No. 5471-46-5 as a precursor for synthesizing bioactive compounds with anti-inflammatory and antioxidant properties. The ability of this compound to undergo nucleophilic substitution reactions has been leveraged to develop novel drug candidates targeting chronic diseases such as cancer and neurodegenerative disorders.

In addition to its role in drug discovery, 1,2,4-Triazin-3(2H)-one has found applications in materials science. Its ability to form stable coordination complexes with transition metals has made it a promising material for catalytic applications. Recent advancements in green chemistry have also focused on using this compound as an eco-friendly alternative to traditional catalysts in industrial processes.

The synthesis of CAS No. 5471-46-5 typically involves multi-step procedures that require precise control over reaction conditions. One common approach involves the condensation of appropriate phenol derivatives with triazine precursors under acidic or basic conditions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

The physical properties of this compound are equally noteworthy. It exhibits a high melting point due to its rigid molecular structure and strong intermolecular hydrogen bonding interactions. Its solubility in common organic solvents such as dichloromethane and DMF makes it suitable for various laboratory-scale reactions.

In conclusion, 1,2,4-Triazin-3(2H)-one,5,6-bis(4-methoxyphenyl)- (CAS No. 5471-46-5) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and reactivity continue to make it an area of active research interest. As new synthetic methodologies and applications emerge, this compound is poised to play an even more significant role in advancing modern chemistry.